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Compound of Interest

Compound Name: 2-Mercapto-4-methylpyridine

Cat. No.: B151767

Comparative Overview

To provide a clear, at-a-glance comparison, the key metrics for each synthetic route are
summarized below. This table is based on a theoretical 1-mole scale synthesis to standardize
the comparison.

Route 1: From 2-Chloro-4- Route 2: From 4-

Metric o o .
methylpyridine Methylpyridine N-Oxide
Starting Material Cost Moderate to High Low
Reagent Cost Low Moderate
Overall Yield Good (70-85%) Good (70-80% over two steps)
Number of Steps 1 2
Operational Complexity Low Moderate
) ) Handling of a strong oxidant

Safety Concerns Handling of odorous thiols

(m-CPBA)
Estimated Cost/Mole ~$65 - $80 ~$45 - $60

Route 1: Nucleophilic Substitution of 2-Chloro-4-
methylpyridine
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This is arguably the most direct and industrially favored approach. The principle lies in the
nucleophilic aromatic substitution (SNAr) of the chlorine atom at the electron-deficient 2-
position of the pyridine ring with a sulfur nucleophile. The choice of the sulfur source is the
main variable, with sodium hydrosulfide (NaSH) being a common and economical option.

Workflow Diagram: Route 1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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